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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3,5-
Trimethacarb-d3, a deuterated isotopologue of the carbamate insecticide 2,3,5-Trimethacarb.

The information is intended to support researchers, scientists, and drug development

professionals in the safe handling, storage, and use of this compound. Data has been compiled

from various supplier safety data sheets and chemical databases.

Chemical and Physical Properties
2,3,5-Trimethacarb-d3 is a stable isotope-labeled form of 2,3,5-Trimethacarb. The deuteration

is typically on the N-methyl group. The physical and chemical properties are largely

comparable to the unlabeled compound.
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Property Value Source

Chemical Formula C₁₁H₁₂D₃NO₂ [1][2]

Molecular Weight 196.26 g/mol [1][2][3]

CAS Number (Unlabeled) 2655-15-4 [1][2]

Appearance Brown crystalline solid [4][5]

Solubility
Water: 58 mg/L at 23°C (for

unlabeled)
[4][6]

Melting Point 105-114 °C (for unlabeled) [4][6]

Vapor Pressure
5.1 x 10⁻⁵ mm Hg at 25 °C (for

unlabeled)
[4]

Toxicological Information
Toxicological data for the deuterated compound is limited. The information provided is primarily

for the non-deuterated 2,3,5-Trimethacarb and should be considered relevant for safety

assessment. The primary mechanism of toxicity for trimethacarb is the inhibition of

acetylcholinesterase (AChE), an enzyme critical for nerve function.[7][8] This inhibition is

reversible.[7]
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Toxicity Data Value Species Source

Acute Oral LD50 125 mg/kg Rat [6]

Acute Dermal LD50 >2 g/kg Rabbit [6]

Avian Acute Oral

LD50
238 mg/kg Birds [7]

Avian Dietary Toxicity

2300 ppm (Mallard

Duck), 4500 ppm

(Ring-Neck

Pheasant), 2000 ppm

(Japanese Quail)

Birds [6]

Freshwater Fish

Toxicity

1.0 mg/L (Rainbow

Trout - highly toxic),

11.6 mg/L (Bluegill -

slightly toxic)

Fish [6]

Symptoms of Exposure: Acute exposure to cholinesterase inhibitors can lead to a cholinergic

crisis, characterized by symptoms such as nausea, vomiting, salivation, sweating, bradycardia,

hypotension, and in severe cases, convulsions and respiratory muscle failure.

Hazard Identification and Safety Precautions
Hazard Statements:

Harmful if swallowed.

May cause skin irritation.

May cause serious eye irritation.

Very toxic to aquatic life with long-lasting effects.[7]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.
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Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

Handling and Storage
Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

formation of dust and aerosols.

Storage: Store in a tightly closed container in a dry and well-ventilated place. The

recommended shipping temperature is room temperature.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Get medical

attention.[9]

Skin Contact

Immediately wash off with soap and plenty of

water. If irritation persists, seek medical

attention.[9]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols
A detailed experimental protocol specifically for 2,3,5-Trimethacarb-d3 is not readily available

in the public domain. However, a general protocol for an acetylcholinesterase inhibition assay,

which is the primary mechanism of action for carbamates, is provided below. This can be

adapted by researchers for their specific needs.
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General Acetylcholinesterase Inhibition Assay (Ellman's Method):

This colorimetric assay measures the activity of acetylcholinesterase. The enzyme hydrolyzes

a substrate (acetylthiocholine), and the product (thiocholine) reacts with DTNB (5,5'-dithiobis-

(2-nitrobenzoic acid)) to produce a yellow color, which is measured spectrophotometrically.

Materials:

Acetylcholinesterase (AChE)

Acetylthiocholine iodide (ATCI)

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Phosphate buffer (pH 8.0)

2,3,5-Trimethacarb-d3 (or other inhibitor)

96-well microplate

Microplate reader

Procedure:

Prepare solutions of AChE, ATCI, and DTNB in the phosphate buffer.

Add the buffer, DTNB, and the inhibitor (2,3,5-Trimethacarb-d3 at various concentrations) to

the wells of the microplate.

Initiate the reaction by adding the AChE solution to the wells.

Add the substrate (ATCI) to start the enzymatic reaction.

Measure the absorbance at 412 nm at regular intervals to determine the rate of the reaction.

The percentage of inhibition is calculated by comparing the reaction rates in the presence

and absence of the inhibitor.
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Visualizations
The following diagrams illustrate the mechanism of action of 2,3,5-Trimethacarb and a general

workflow for safe handling.

Mechanism of Acetylcholinesterase Inhibition by 2,3,5-Trimethacarb
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Caption: Mechanism of reversible acetylcholinesterase inhibition by 2,3,5-Trimethacarb.
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Safe Handling Workflow for 2,3,5-Trimethacarb-d3
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Caption: A general workflow for the safe handling of 2,3,5-Trimethacarb-d3 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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